Cas no 1228665-89-1 (4-Allyl-5-fluoro-1h-pyrrolo2,3-bpyridine)

• Product Name: 4-Allyl-5-fluoro-1h-pyrrolo2,3-bpyridine
• CAS No: 1228665-89-1
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 1072917
• PubChem ID: 329772056
• Update Time: 2025-05-24

4-Allyl-5-fluoro-1h-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-fluoro-1H-pyrrolo[2,3-b]pyridine
• 5-fluoro-4-prop-2-enyl-1H-pyrrolo[2,3-b]pyridine
• MFCD16628248
• 1228665-89-1
• CS-0083236
• DTXSID60678421
• 5-fluoro-4-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]pyridine
• 4-Allyl-5-fluoro-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• AKOS006333306
• 4-Allyl-5-fluoro-1h-pyrrolo2,3-bpyridine

• MDL： MFCD16628248
• Inchi： 1S/C10H9FN2/c1-2-3-7-8-4-5-12-10(8)13-6-9(7)11/h2,4-6H,1,3H2,(H,12,13)
• InChI Key： HEFTUUKTEVFJJF-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C(C=CN2)=C1CC=C

Computed Properties

• Exact Mass: 176.07500
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 2.43050

4-Allyl-5-fluoro-1h-pyrrolo2,3-bpyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Allyl-5-fluoro-1h-pyrrolo2,3-bpyridine

Recent Advances in the Study of 4-Allyl-5-fluoro-1h-pyrrolo[2,3-b]pyridine (CAS: 1228665-89-1)

The compound 4-Allyl-5-fluoro-1h-pyrrolo[2,3-b]pyridine (CAS: 1228665-89-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its pyrrolopyridine core with an allyl and fluorine substituent, has been the subject of several studies aimed at exploring its pharmacological activities and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have highlighted the role of 4-Allyl-5-fluoro-1h-pyrrolo[2,3-b]pyridine as a versatile scaffold in drug discovery. Its structural features make it an attractive candidate for the development of kinase inhibitors, particularly those targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of tyrosine kinases, including EGFR and HER2, which are implicated in various cancers. The study also reported improved selectivity profiles, reducing off-target effects compared to existing inhibitors.

In addition to its potential in oncology, 4-Allyl-5-fluoro-1h-pyrrolo[2,3-b]pyridine has shown promise in the treatment of neurological disorders. A recent preclinical study investigated its ability to modulate neurotransmitter systems, particularly those involving GABA receptors. The findings, published in Neuropharmacology, suggested that the compound could serve as a lead structure for the development of novel anxiolytic and anticonvulsant agents. The study utilized in vitro and in vivo models to validate its efficacy and safety profile, paving the way for further clinical evaluation.

The synthetic routes to 4-Allyl-5-fluoro-1h-pyrrolo[2,3-b]pyridine have also been a focus of recent research. A 2022 paper in Organic Letters detailed a novel, high-yield synthesis method that employs palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of the synthesis but also allowed for the introduction of various functional groups, enabling the creation of a diverse library of derivatives for structure-activity relationship (SAR) studies. The method was praised for its scalability and environmental sustainability, addressing key challenges in industrial applications.

Despite these advancements, challenges remain in the development of 4-Allyl-5-fluoro-1h-pyrrolo[2,3-b]pyridine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further optimization and rigorous testing. Ongoing research is exploring prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable treatments.

In conclusion, 4-Allyl-5-fluoro-1h-pyrrolo[2,3-b]pyridine (CAS: 1228665-89-1) represents a promising scaffold in medicinal chemistry with applications spanning oncology and neurology. The latest research underscores its potential as a multi-target agent and highlights innovative synthetic approaches to its production. Future studies will likely focus on addressing the remaining challenges and advancing the compound through preclinical and clinical development stages. This compound exemplifies the dynamic interplay between chemical innovation and therapeutic discovery in the modern pharmaceutical landscape.